Cas no 1316222-63-5 (1-[3-(Trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carboxylic acid)

• Product Name: 1-[3-(Trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carboxylic acid
• CAS No: 1316222-63-5
• MF: C₁₁H₁₁F₃N₂O₂
• MW: 260.212453126907
• MDL: MFCD17614588
• CID: 4694244
• Update Time: 2025-05-24

1-[3-(Trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[3-(trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carboxylic acid
• 1-(3-Trifluoromethyl-pyridin-2-yl)-pyrrolidine-3-carboxylic acid
• 1-[3-(Trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carboxylic acid

• MDL： MFCD17614588
• Inchi： 1S/C11H11F3N2O2/c12-11(13,14)8-2-1-4-15-9(8)16-5-3-7(6-16)10(17)18/h1-2,4,7H,3,5-6H2,(H,17,18)
• InChI Key： JBQVIFVLERADRW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1N1CCC(C(=O)O)C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 322
• Topological Polar Surface Area: 53.4

Additional information on 1-[3-(Trifluoromethyl)pyridin-2-yl]pyrrolidine-3-carboxylic acid

Introduction to 1-[3-(Trifluoromethylpyridin-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 1316222-63-5)

1-[3-(Trifluoromethylpyridin-2-yl)pyrrolidine-3-carboxylic acid] (CAS No. 1316222-63-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse pharmacological effects. The presence of a trifluoromethyl group in its molecular structure enhances its metabolic stability and lipophilicity, making it an attractive candidate for drug development.

The chemical structure of 1-[3-(Trifluoromethylpyridin-2-yl)pyrrolidine-3-carboxylic acid consists of a pyrrolidine core substituted with a trifluoromethyl-containing pyridine moiety at the 3-position. This arrangement not only contributes to the compound's distinct electronic and steric properties but also opens up numerous possibilities for further functionalization and derivatization. The pyrrolidine ring is known for its ability to interact with biological targets, while the trifluoromethyl group is a common pharmacophore that improves binding affinity and pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Among these efforts, compounds like 1-[3-(Trifluoromethylpyridin-2-yl)pyrrolidine-3-carboxylic acid have emerged as promising candidates due to their unique structural features. The trifluoromethyl group, in particular, has been extensively studied for its ability to modulate drug-receptor interactions, leading to enhanced potency and selectivity.

The synthesis of 1-[3-(Trifluoromethylpyridin-2-yl)pyrrolidine-3-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include the formation of the pyrrolidine ring, followed by the introduction of the trifluoromethyl-containing pyridine moiety through nucleophilic substitution or cross-coupling reactions. Advanced synthetic techniques such as palladium-catalyzed coupling reactions have been employed to achieve high yields and purity levels.

The biological activity of 1-[3-(Trifluoromethylpyridin-2-yl)pyrrolidine-3-carboxylic acid has been explored in various preclinical studies. Research indicates that this compound exhibits potential as an inhibitor of certain enzymes and receptors involved in inflammatory and oncological pathways. The trifluoromethyl group plays a crucial role in enhancing the binding affinity to these targets, thereby improving the compound's therapeutic potential.

In particular, studies have shown that derivatives of this compound may have applications in treating chronic inflammatory diseases and cancer. The ability of the pyrrolidine core to interact with biological macromolecules, combined with the lipophilic nature imparted by the trifluoromethyl group, makes it an ideal scaffold for designing drugs with enhanced bioavailability and target specificity. Furthermore, the carboxylic acid functionality at the 3-position provides a site for further derivatization, allowing researchers to fine-tune the pharmacological properties of the compound.

The pharmacokinetic profile of 1-[3-(Trifluoromethylpyridin-2-yl)pyrrolidine-3-carboxylic acid has also been thoroughly investigated. Preliminary data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for clinical development. The metabolic stability provided by the trifluoromethyl group ensures prolonged half-life, while its lipophilicity enhances membrane permeability, facilitating rapid absorption into systemic circulation.

Ongoing research is focused on optimizing synthetic routes to improve scalability and cost-effectiveness for large-scale production. Additionally, efforts are underway to explore new derivatives of this compound with enhanced biological activity and reduced toxicity. Collaborative studies between chemists and biologists are essential in unraveling the full therapeutic potential of 1-[3-(Trifluoromethylpyridin-2-yl)pyrrolidine-3-carboxylic acid and related derivatives.

The future prospects for this compound are promising, with potential applications spanning multiple therapeutic areas. As our understanding of biological pathways continues to evolve, so too will our ability to design molecules like 1-[3-(Trifluoromethylpyridin-2-yl)pyrrolidine-3-carboxylic acid that can modulate these pathways with high precision. The integration of computational chemistry and high-throughput screening techniques will further accelerate the discovery process, leading to faster development of novel therapeutics.